Cas no 1354026-50-8 (2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one)

• Product Name: 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one
• CAS No: 1354026-50-8
• MF: C₂₁H₃₅N₃O
• MW: 345.522105455399
• CID: 2158742
• Update Time: 2025-10-30

2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one
• 2-Amino-1-((S)-2-((benzyl(isopropyl)amino)methyl)piperidin-1-yl)-3-methylbutan-1-one
• 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one

• Inchi： 1S/C21H35N3O/c1-16(2)20(22)21(25)24-13-9-8-12-19(24)15-23(17(3)4)14-18-10-6-5-7-11-18/h5-7,10-11,16-17,19-20H,8-9,12-15,22H2,1-4H3/t19-,20?/m0/s1
• InChI Key： NQYRQKSOZFSDLG-XJDOXCRVSA-N
• SMILES： O=C(C(C(C)C)N)N1CCCC[C@H]1CN(CC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 404
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one

Research Brief on 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one (CAS: 1354026-50-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel small molecules, particularly those targeting specific biochemical pathways. One such compound, 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one (CAS: 1354026-50-8), has emerged as a promising candidate due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its piperidine and benzylamine moieties, has been investigated for its role as a modulator of specific receptor systems. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthetic pathways, emphasizing the use of chiral intermediates to achieve high enantiomeric purity. The compound's structural complexity necessitates precise synthetic strategies, often involving multi-step reactions with careful optimization of reaction conditions to ensure yield and purity.

In vitro and in vivo studies have demonstrated the compound's affinity for G-protein-coupled receptors (GPCRs), particularly those involved in neurological and metabolic regulation. Preliminary data suggest that it exhibits selective binding to subtypes of adrenergic and dopaminergic receptors, which could pave the way for its use in treating disorders such as Parkinson's disease and hypertension. However, further pharmacokinetic studies are required to assess its bioavailability and metabolic stability.

One of the key challenges in the development of this compound is its potential off-target effects, as highlighted in a 2023 study published in ACS Chemical Neuroscience. Researchers noted that while the compound shows high specificity in certain assays, cross-reactivity with other receptor families remains a concern. This underscores the need for extensive structure-activity relationship (SAR) studies to refine its selectivity and minimize adverse effects.

Despite these challenges, the therapeutic potential of 2-Amino-1-[(2S)-2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]-3-methylbutan-1-one is undeniable. Its unique pharmacophore offers a template for the design of next-generation therapeutics, particularly in areas where current treatments are limited by efficacy or side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its preclinical development, with several patents already filed for its derivatives and formulations.

In conclusion, the compound 1354026-50-8 represents a significant addition to the toolkit of chemical biology, with promising applications in drug discovery. Future research should focus on optimizing its pharmacological profile and advancing it through clinical trials to realize its full therapeutic potential. This brief underscores the importance of continued investment in innovative small-molecule research to address unmet medical needs.